Cas no 1806662-71-4 (Ethyl 5-amino-2-fluoronicotinate)

• Product Name: Ethyl 5-amino-2-fluoronicotinate
• CAS No: 1806662-71-4
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 4908717
• Update Time: 2025-06-25

Ethyl 5-amino-2-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-fluoronicotinate

• Inchi： 1S/C8H9FN2O2/c1-2-13-8(12)6-3-5(10)4-11-7(6)9/h3-4H,2,10H2,1H3
• InChI Key： OUDNIOODFKHJCT-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OCC)=CC(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-amino-2-fluoronicotinate

Ethyl 5-amino-2-fluoronicotinate (CAS No. 1806662-71-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-amino-2-fluoronicotinate, identified by its unique Chemical Abstracts Service number CAS No. 1806662-71-4, is a significant intermediate in the synthesis of various pharmaceutical compounds. This compound, characterized by its Ethyl 5-amino-2-fluoronicotinate structure, has garnered attention in the chemical and pharmaceutical industries due to its versatile applications in drug development.

The molecular structure of Ethyl 5-amino-2-fluoronicotinate consists of a nicotinic acid derivative with an ethyl ester group and a fluorine substituent at the 2-position. This configuration imparts unique reactivity and stability, making it a valuable building block for synthesizing more complex molecules. The presence of both amino and fluorine groups enhances its utility in medicinal chemistry, particularly in the development of bioactive agents.

In recent years, Ethyl 5-amino-2-fluoronicotinate has been extensively studied for its role in the synthesis of novel therapeutic agents. One notable area of research involves its application in the development of fluorinated pyridine derivatives, which have shown promising activity against various diseases. The fluorine atom, a key feature of this compound, contributes to increased metabolic stability and improved bioavailability of the final drug products.

Moreover, Ethyl 5-amino-2-fluoronicotinate has been utilized in the synthesis of kinase inhibitors, which are critical in the treatment of cancer and inflammatory diseases. The amino group provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological targets. This flexibility has made it a preferred choice for medicinal chemists seeking to develop next-generation drugs.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 5-amino-2-fluoronicotinate. Researchers have developed efficient and scalable synthetic routes that enhance yield and purity, making it more accessible for industrial applications. These innovations have not only improved the cost-effectiveness of producing this intermediate but also opened new avenues for its use in drug discovery.

The pharmaceutical industry has also recognized the potential of Ethyl 5-amino-2-fluoronicotinate in developing vaccines and biologics. Its structural features make it an ideal candidate for conjugation with other biomolecules, enhancing vaccine efficacy and targeting specificity. This has sparked interest in exploring its applications in personalized medicine, where tailored therapeutic agents are designed to meet individual patient needs.

As research continues to evolve, Ethyl 5-amino-2-fluoronicotinate is expected to play an even greater role in pharmaceutical innovation. The growing demand for fluorinated compounds and the need for more effective drug candidates underscore its significance in modern drug development. With ongoing studies focusing on optimizing synthetic pathways and expanding its applications, this compound is poised to remain a cornerstone in the field of medicinal chemistry.

In conclusion, Ethyl 5-amino-2-fluoronicotinate (CAS No. 1806662-71-4) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable in developing novel therapeutic agents, particularly those targeting cancer and inflammatory diseases. As advancements in synthetic chemistry continue to emerge, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.